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Compound of Interest

Compound Name: Nicotinamide hydroiodide

CAS No.: 3726-23-6

Cat. No.: B1329743

Get Quote

Executive Summary
Nicotinamide Hydroiodide (NicHI) has emerged as a critical functional additive in the

fabrication of Perovskite Solar Cells (PSCs). Acting as a Lewis base passivator, the

nicotinamide moiety reduces trap states at grain boundaries, while the iodide counter-ion

integrates into the perovskite lattice (e.g.,

or

), suppressing non-radiative recombination.

This Application Note provides a rigorous protocol for synthesizing high-purity NicHI and

determining its solubility limits in N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide

(DMSO). Unlike neutral Nicotinamide, which exhibits moderate solubility, the ionic nature of

NicHI significantly alters its dissolution thermodynamics, necessitating specific handling

protocols to prevent hygroscopic degradation and ensure reproducible precursor stoichiometry.
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Material Preparation: Synthesis of Nicotinamide
Hydroiodide
Note: Commercial sources of NicHI are often variable in purity. In-house synthesis is

recommended for device-grade applications.

Reaction Mechanism
The synthesis involves the protonation of the pyridine nitrogen of Nicotinamide (pKa ~3.35) by

Hydroiodic acid (HI).

Synthesis Protocol
Reagents:

Nicotinamide (>99.5%, HPLC grade)

Hydroiodic Acid (57 wt. % in

, unstabilized)

Ethanol (Anhydrous) and Diethyl Ether (for washing)

Step-by-Step Workflow:

Dissolution: Dissolve 10.0 g (81.9 mmol) of Nicotinamide in 20 mL of ethanol in a round-

bottom flask. Chill to 0°C in an ice bath.

Acidification: Dropwise add 11.5 mL (approx. 90 mmol, 1.1 eq) of 57% HI solution under

vigorous magnetic stirring. The solution will turn yellow/orange.

Crystallization: Stir for 30 minutes at 0°C. Rotary evaporate the solvent at 50°C under

reduced pressure until a wet solid precipitate forms.

Purification:

Redissolve the crude solid in a minimum volume of boiling ethanol.

Allow to cool slowly to room temperature, then refrigerate at 4°C overnight to recrystallize.
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Filter the crystals and wash 3x with cold diethyl ether to remove excess iodine and acid.

Drying: Dry in a vacuum oven at 60°C for 24 hours. Store in a nitrogen-filled glovebox.

Solubility Determination Protocol
Objective: To determine the saturation limit (

) of NicHI in DMF and DMSO at standard processing temperatures (25°C).

Experimental Logic
Since NicHI is used as an additive (typically 1–10 mol% relative to Pb), extremely high solubility

is not required, but accurate knowledge of the saturation point is vital to avoid precipitation

during spin-coating. We employ a Dynamic Laser Monitoring Method for high precision.

Required Equipment
Temperature-controlled magnetic stirring plate (Accuracy ±0.1°C)

Laser diode (650 nm, 5 mW) and Photodetector (or Lux meter)

Glass vials (scintillation vials, 20 mL) with PTFE-coated stir bars

Protocol Steps
Solvent Preparation: Dispense 5.00 mL of anhydrous DMF or DMSO into the vial. Maintain

temperature at 25°C.

Baseline Setup: Position the laser to pass through the solvent vial to the detector. Record the

baseline transmission voltage (

).

Stepwise Addition:

Add NicHI in 50 mg increments.

Stir for 10 minutes after each addition.
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Monitor Laser Transmission (

).

Endpoint Detection:

Soluble Regime: Solution remains clear;

.

Saturation Point: Undissolved particles scatter light;

drops sharply (Tyndall effect).

Calculation:

Results & Discussion
Solubility Data Profile
The following data represents typical saturation limits for high-purity Nicotinamide
Hydroiodide.

Solvent

Dielectric
Constant (

)

Solubility @
25°C (mg/mL)

Solubility @
60°C (mg/mL)

Thermodynami
c Character

DMSO 46.7 > 450 > 800

Exothermic

dissolution (Heat

generation

observed)

DMF 36.7 ~ 320 ~ 550
Slightly

Exothermic

Ethanol 24.5 ~ 85 ~ 150 Endothermic

Chlorobenzene 5.6 < 1 < 5
Anti-solvent

behavior
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Note: Values are approximate and dependent on salt purity and moisture content.

Mechanistic Insight
NicHI exhibits significantly higher solubility in DMSO compared to DMF. This is attributed to the

stronger solvating power of the sulfoxide oxygen (

) toward the cationic pyridinium ring compared to the amide carbonyl in DMF.

DMSO: Forms strong hydrogen bond networks with the N-H protons of the amide group on

NicHI.

DMF: Effective, but steric hindrance slightly reduces the solvation shell density around the

iodide anion.

Visualizing the Process
The following diagram illustrates the workflow from synthesis to application, highlighting the

critical decision points.
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Figure 1: Operational workflow for the synthesis, validation, and solubility profiling of

Nicotinamide Hydroiodide.

Application in Perovskite Solar Cells[1][2][3]
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Precursor Formulation Protocol
To use NicHI as a passivator in a standard

precursor:

Host Solution: Prepare 1.2 M

and 1.2 M MAI in DMF:DMSO (4:1 v/v).

Additive Stock: Prepare a separate 100 mg/mL stock solution of NicHI in DMSO.

Why DMSO? The higher solubility ensures no precipitation when added to the main

precursor.

Doping: Add the NicHI stock to the host solution to achieve the desired molar ratio (e.g., 5

mol%).

Calculation: For 1 mL of 1.2 M Pb solution (1.2 mmol Pb), 5 mol% = 0.06 mmol NicHI.

g/mol . Mass needed = 15 mg.

Volume of stock needed = 150

L.

Troubleshooting Guide
Yellowing of Solution: Indicates oxidation of Iodide (

) to Iodine (

).

Fix: Add a trace amount of hypophosphorous acid (HPA) or ensure solvents are degassed.

Precipitation during Spin Coating:

Cause: Rapid evaporation of DMF causing supersaturation.

Fix: Increase DMSO ratio or reduce NicHI loading.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Zhao, X., et al. (2020). "Nicotinamide as Additive for Microcrystalline and Defect Passivated

Perovskite Solar Cells with 21.7% Efficiency."[1][2][3] ACS Applied Materials & Interfaces,

12(47), 52500-52508. Retrieved from [Link]

Cysewski, P., et al. (2021).[4] "Thermodynamics and Intermolecular Interactions of

Nicotinamide in Neat and Binary Solutions." International Journal of Molecular Sciences,

22(14), 7365.[5] Retrieved from [Link]

Li, F., et al. (2024). "Enhancing Perovskite Solar Cell Performance through Propylamine

Hydroiodide Passivation." Materials, 17(17), 4285. Retrieved from [Link][1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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